2-chloro-N-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-5-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[2-(4-cyclopentyl-6-oxopyrimidin-1-yl)ethyl]-5-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H19ClF3N3O3S/c19-14-6-5-13(18(20,21)22)9-16(14)29(27,28)24-7-8-25-11-23-15(10-17(25)26)12-3-1-2-4-12/h5-6,9-12,24H,1-4,7-8H2
• InChI Key: WGALYBOOAQQBKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=CC(=O)N(C=N2)CCNS(=O)(=O)C3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C18H19ClF3N3O3S
• Molecular Weight: 449.9 g/mol

Description

2-chloro-N-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-5-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19ClF3N3O3S and its molecular weight is 449.87. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition Applications

A series of benzenesulfonamides, including those with structural similarities to the compound , have been designed to inhibit human carbonic anhydrases (CAs). These studies have highlighted the potential of sulfonamide derivatives in developing inhibitors targeting various CA isozymes, which could be relevant for treating conditions like cancer, glaucoma, and edema. The synthesis and binding affinities of these compounds toward CAs have been extensively studied, revealing that the presence of a chlorine atom in the benzenesulfonamide ring tends to exhibit higher selectivity but lower binding affinity toward tested CAs. This selective inhibition could lead to the development of targeted therapies with fewer side effects (Matulis et al., 2013).

Anticancer Activity

Novel sulfonamide derivatives have been synthesized and evaluated for their antitumor activities. For instance, derivatives with structural modifications have shown significant cytotoxic activity and selectivity against various cancer cell lines, including colon, breast, and cervical cancer cells. The structure-activity relationship (SAR) and molecular docking studies provided insights into the potential mechanisms through which these compounds exert their effects, such as inducing apoptosis and inhibiting cell proliferation. This research underlines the importance of sulfonamide derivatives in the discovery of new anticancer agents with improved efficacy and selectivity (Tomorowicz et al., 2020).